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Compound Name: 7-Methylnaphthalen-2-amine

CAS No.: 116530-25-7

Cat. No.: B175780 Get Quote

Introduction
7-Methylnaphthalen-2-amine is a substituted naphthalene derivative that serves as a valuable

building block in organic synthesis. Its unique structure, featuring a bicyclic aromatic

naphthalene core with both a methyl and an amino functional group, imparts specific chemical

properties that are of significant interest to researchers in medicinal chemistry and materials

science. The naphthalene scaffold itself is a versatile platform in drug discovery, with

derivatives exhibiting a wide array of biological activities, including anti-inflammatory,

anticancer, and antimicrobial effects.[1] This guide provides a comprehensive overview of the

core chemical properties, synthesis, reactivity, and applications of 7-Methylnaphthalen-2-
amine, tailored for professionals in research and development.

Section 1: Physicochemical and Spectroscopic Profile
A thorough understanding of a molecule's physical and spectroscopic properties is fundamental

for its application in synthesis and research. These characteristics dictate the conditions

required for handling, reactions, and purification, and provide the means for unambiguous

identification.

1.1 Core Physicochemical Properties
The key physicochemical properties of 7-Methylnaphthalen-2-amine are summarized in the

table below. These values are crucial for predicting its behavior in various solvents and thermal
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conditions.

Property Value Source(s)

IUPAC Name 7-methylnaphthalen-2-amine N/A

CAS Number 116530-25-7 [2]

Molecular Formula C₁₁H₁₁N [2]

Molecular Weight 157.21 g/mol [2][3]

Melting Point 105 °C [2]

Boiling Point (Predicted) 324.5 ± 11.0 °C [2]

Density (Predicted) 1.106 ± 0.06 g/cm³ [2]

pKa (Predicted) 4.41 ± 0.10 [2]

Note: Some physical properties, such as boiling point and density, are predicted values based

on computational models.

1.2 Spectroscopic Characterization
Spectroscopic data is the fingerprint of a molecule, allowing for its definitive identification and

structural elucidation.

¹H NMR: In the proton NMR spectrum, the protons attached to the amine group typically

appear as a broad signal between 0.5-5.0 ppm, with the exact chemical shift being

dependent on solvent and concentration.[4] The aromatic protons of the naphthalene ring

system will resonate in the downfield region, typically between 7.0 and 8.0 ppm. The methyl

group protons will appear as a singlet in the upfield region, characteristic of aliphatic protons.

¹³C NMR: The carbon atoms of the naphthalene ring will exhibit signals in the aromatic

region of the ¹³C NMR spectrum. The carbon atom attached to the electron-donating amino

group will be shielded and appear at a relatively lower chemical shift compared to the other

aromatic carbons. The methyl carbon will produce a signal in the aliphatic region, typically

around 18 ppm.[5]
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The IR spectrum of 7-Methylnaphthalen-2-amine is characterized by specific absorption

bands corresponding to its functional groups.[5]

N-H Stretching: Primary amines show two characteristic peaks in the region of 3400-3500

cm⁻¹ due to asymmetric and symmetric N-H stretching vibrations.[4]

Aromatic C-H Stretching: Absorption bands for the sp² C-H bonds of the aromatic ring are

typically observed between 3000-3100 cm⁻¹.[5]

Aliphatic C-H Stretching: The C-H bonds of the methyl group will show stretching vibrations

in the 2850-2950 cm⁻¹ range.[5]

C=C Stretching (Aromatic): Characteristic skeletal vibrations of the naphthalene ring appear

around 1470-1610 cm⁻¹.[5]

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound. For 7-Methylnaphthalen-2-amine, the molecular ion peak (M⁺) would be

observed at an m/z value corresponding to its molecular weight of 157.21.[5]

Section 2: Synthesis and Purification
The synthesis of 7-Methylnaphthalen-2-amine can be approached through several

established organic chemistry transformations. A common and effective method involves the

amination of the corresponding naphthol precursor.

2.1 Synthetic Workflow: Bucherer Reaction
The Bucherer reaction is a classic method for the conversion of naphthols to naphthylamines.

This reversible reaction is typically carried out in the presence of an aqueous sulfite or bisulfite

and ammonia. The causality behind this choice is the ability of the bisulfite to facilitate the

nucleophilic substitution of the hydroxyl group with an amino group.

7-Methylnaphthalen-2-ol
(Starting Material)

Ammonium Sulfite / Ammonia
Aqueous Solution, Heat

React with Naphthalenesulfonic acid
intermediate (transient)

Forms 7-Methylnaphthalen-2-amine
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Amination Purification
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Caption: Synthetic workflow for 7-Methylnaphthalen-2-amine via the Bucherer reaction.

2.2 Step-by-Step Experimental Protocol
Reaction Setup: In a high-pressure reaction vessel, combine 7-methylnaphthalen-2-ol (1

equivalent), sodium bisulfite (2.5 equivalents), and a concentrated aqueous solution of

ammonia (10 equivalents).

Heating: Seal the vessel and heat the mixture to 150-180 °C with constant stirring. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete (typically 12-24 hours), cool the vessel to room

temperature. Carefully neutralize the reaction mixture with a suitable base (e.g., sodium

hydroxide solution) to precipitate the crude product.

Isolation: Filter the solid precipitate and wash thoroughly with cold water to remove any

inorganic salts.

Purification: The crude 7-Methylnaphthalen-2-amine can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica

gel.

Section 3: Chemical Reactivity and Derivatization
The chemical reactivity of 7-Methylnaphthalen-2-amine is dominated by the nucleophilic

character of the amino group and the susceptibility of the electron-rich naphthalene ring to

electrophilic substitution.

3.1 Reactivity of the Amino Group
The lone pair of electrons on the nitrogen atom makes the amino group a potent nucleophile

and a base. It readily undergoes reactions such as:

Acylation: Reaction with acyl chlorides or anhydrides to form amides.

Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

Diazotization: Reaction with nitrous acid (HONO) at low temperatures to form a diazonium

salt, which is a versatile intermediate for introducing a wide range of functional groups.
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3.2 Electrophilic Aromatic Substitution
The amino group is a strong activating group, directing incoming electrophiles to the ortho and

para positions relative to itself. In the case of 2-aminonaphthalene derivatives, the C1 and C3

positions are the most activated sites for electrophilic attack.

Caption: Key reactivity sites on the 7-Methylnaphthalen-2-amine molecule.

Section 4: Applications in Research and Development
The structural features of 7-Methylnaphthalen-2-amine make it a valuable intermediate in the

synthesis of more complex molecules with potential applications in various fields.

4.1 Medicinal Chemistry
Naphthalene-based compounds are extensively explored in medicinal chemistry for a wide

range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory

agents.[1][6] 7-Methylnaphthalen-2-amine serves as a scaffold for the synthesis of novel drug

candidates. Its derivatives are investigated for their potential as enzyme inhibitors and receptor

modulators. For instance, naphthoquinone derivatives, which can be synthesized from

naphthalenamines, are relevant for developing new therapeutics.[7]

4.2 Materials Science
Aromatic amines are key components in the synthesis of dyes, pigments, and polymers.[8] The

naphthalene moiety can impart desirable properties such as thermal stability and fluorescence

to materials. Derivatives of 7-Methylnaphthalen-2-amine could be utilized in the development

of organic light-emitting diodes (OLEDs) and other advanced materials.

Section 5: Safety, Handling, and Storage
As with any chemical compound, proper safety precautions are paramount when handling 7-
Methylnaphthalen-2-amine.

5.1 Hazard Identification
Based on safety data for similar aromatic amines, 7-Methylnaphthalen-2-amine should be

handled with care. Potential hazards include:
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Acute Toxicity: Harmful if swallowed.

Skin and Eye Irritation: Causes skin and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

5.2 Handling and Personal Protective Equipment (PPE)
Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

[9]

Wash hands thoroughly after handling.

5.3 Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]

Keep away from heat, sparks, and open flames.[9]

It is recommended to store under an inert atmosphere to prevent degradation.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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